Cas no 1206800-77-2 (1-acetyl-6-bromo-1H-indazol-5-yl acetate)

• Product Name: 1-acetyl-6-bromo-1H-indazol-5-yl acetate
• CAS No: 1206800-77-2
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 4562920
• PubChem ID: 66767123
• Update Time: 2025-05-19

1-acetyl-6-bromo-1H-indazol-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-(acetyloxy)-6-bromo-1H-indazole
• 1-acetyl-6-bromo-1H-indazol-5-yl acetate
• Ethanone, 1-[5-(acetyloxy)-6-bromo-1H-indazol-1-yl]-
• ULMJHNMTKSEWKX-UHFFFAOYSA-N
• 1-[5-(Acetyloxy)-6-bromo-1H-indazol-1-yl]ethanone
• PB35287
• DB-162138
• P13768
• 1206800-77-2
• SCHEMBL680218
• SB10654
• (1-acetyl-6-bromoindazol-5-yl) acetate
• CS-0055289

• Inchi： 1S/C11H9BrN2O3/c1-6(15)14-10-4-9(12)11(17-7(2)16)3-8(10)5-13-14/h3-5H,1-2H3
• InChI Key： ULMJHNMTKSEWKX-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=C(OC(C)=O)C(Br)=C2)C=N1)C

Computed Properties

• Exact Mass: 295.97965g/mol
• Monoisotopic Mass: 295.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.2Ų

Additional information on 1-acetyl-6-bromo-1H-indazol-5-yl acetate

Comprehensive Guide to 1-acetyl-6-bromo-1H-indazol-5-yl acetate (CAS No. 1206800-77-2): Properties, Applications, and Market Insights

1-acetyl-6-bromo-1H-indazol-5-yl acetate (CAS No. 1206800-77-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated indazole derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 1-acetyl-6-bromo-1H-indazol-5-yl acetate has emerged as a valuable building block for creating targeted therapies.

The molecular structure of 1-acetyl-6-bromo-1H-indazol-5-yl acetate features both acetyl and acetate functional groups attached to a brominated indazole core. This unique combination of substituents makes it particularly useful for indazole-based drug synthesis and pharmaceutical intermediate applications. Researchers are increasingly exploring its potential in developing kinase inhibitors and other small molecule therapeutics, especially in oncology research where indazole derivatives have shown promising activity.

From a chemical properties perspective, 1-acetyl-6-bromo-1H-indazol-5-yl acetate typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its stability under various conditions makes it suitable for diverse chemical synthesis applications. The presence of both electron-withdrawing (bromo) and electron-donating (acetyl) groups creates interesting reactivity patterns that synthetic chemists can exploit for selective transformations.

In pharmaceutical applications, this compound serves as a versatile precursor for creating more complex indazole derivatives. Many researchers are investigating its use in developing potential treatments for inflammatory diseases, neurological disorders, and certain types of cancer. The global pharmaceutical industry's growing focus on targeted drug development has increased demand for specialized intermediates like 1-acetyl-6-bromo-1H-indazol-5-yl acetate.

The synthesis of 1-acetyl-6-bromo-1H-indazol-5-yl acetate typically involves multi-step organic transformations starting from commercially available indazole precursors. Process optimization for its production has become a hot topic in fine chemical manufacturing, with particular emphasis on yield improvement and purity enhancement. Recent advancements in green chemistry approaches have also influenced its synthetic routes, aligning with the industry's sustainability goals.

Market analysis indicates steady growth in demand for 1-acetyl-6-bromo-1H-indazol-5-yl acetate, driven primarily by pharmaceutical R&D activities. The compound's unique structural features make it particularly valuable for medicinal chemistry applications where researchers seek to modify its core structure to develop new therapeutic agents. Several contract research organizations and custom synthesis providers now include this compound in their catalogs to meet researcher needs.

Quality control for 1-acetyl-6-bromo-1H-indazol-5-yl acetate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical intermediate use. The development of robust analytical methods for this compound has been another area of active research, particularly for detecting and quantifying potential impurities.

Storage and handling recommendations for 1-acetyl-6-bromo-1H-indazol-5-yl acetate generally suggest keeping the material in a cool, dry environment protected from light. While not classified as highly hazardous, standard laboratory safety precautions should be observed when working with this compound, including the use of appropriate personal protective equipment. These safety considerations align with current laboratory best practices in chemical research facilities.

Recent scientific literature highlights several innovative applications of 1-acetyl-6-bromo-1H-indazol-5-yl acetate derivatives. Some studies have explored its potential in creating fluorescent probes for biological imaging, while others have investigated its use in materials science applications. This expanding range of applications contributes to the compound's growing importance in cross-disciplinary research.

For researchers sourcing 1-acetyl-6-bromo-1H-indazol-5-yl acetate, it's important to verify the supplier's quality certifications and analytical data. The compound is available from several specialty chemical providers in various quantities, with pricing typically reflecting its purity grade and batch size. The development of more cost-effective synthesis routes remains an active area of investigation in process chemistry.

Looking ahead, the future of 1-acetyl-6-bromo-1H-indazol-5-yl acetate appears promising as research into indazole-based compounds continues to expand. Its versatility as a synthetic intermediate positions it well to meet the evolving needs of drug discovery programs and other chemical research initiatives. The compound's role in developing next-generation therapeutics makes it a subject of ongoing interest in pharmaceutical innovation.

In conclusion, 1-acetyl-6-bromo-1H-indazol-5-yl acetate (CAS No. 1206800-77-2) represents an important tool in modern chemical research, particularly in medicinal chemistry applications. Its unique structural features and synthetic versatility continue to make it valuable for researchers developing novel bioactive compounds. As the understanding of indazole chemistry deepens, this compound is likely to maintain its relevance in scientific research and drug development efforts worldwide.